Cas no 2229297-72-5 (3-(2,6-dimethoxyphenyl)oxolane-2,5-dione)

• Product Name: 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione
• CAS No: 2229297-72-5
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6406678
• PubChem ID: 165880969
• Update Time: 2025-10-28

3-(2,6-dimethoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione
• EN300-1817601
• 2229297-72-5

• Inchi： 1S/C12H12O5/c1-15-8-4-3-5-9(16-2)11(8)7-6-10(13)17-12(7)14/h3-5,7H,6H2,1-2H3
• InChI Key： RXCNROKVBNQVLJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione

Introduction to 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione (CAS No: 2229297-72-5)

3-(2,6-dimethoxyphenyl)oxolane-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No) 2229297-72-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxolane dione class, characterized by its oxygen-containing five-membered ring structure with two ketone functional groups. The presence of dimethoxyphenyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural framework of 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione combines the rigidity of the heterocyclic core with the electron-donating nature of the methoxy groups. This combination not only enhances solubility in polar solvents but also influences its reactivity and interaction with biological targets. The compound’s dual functionality as an oxolane dione makes it a versatile scaffold for drug design, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

In recent years, there has been a growing interest in oxolane derivatives due to their potential pharmacological properties. Studies have demonstrated that oxolane diones can exhibit inhibitory effects on various enzymes involved in metabolic pathways and inflammatory responses. Specifically, 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione has shown promise in preclinical studies as a modulator of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in pain and inflammation.

One of the most compelling aspects of 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione is its ability to selectively interact with target proteins. The dimethoxyphenyl group enhances binding affinity by forming hydrogen bonds and hydrophobic interactions with specific residues in the enzyme active site. This specificity is critical for minimizing side effects and improving therapeutic efficacy. Furthermore, the oxolane ring provides a stable scaffold that can be modified further to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione with biological targets with high accuracy. Molecular docking studies have revealed that this compound can bind tightly to COX-1 and COX-2 enzymes, suggesting its potential as a nonsteroidal anti-inflammatory drug (NSAID). These findings are supported by experimental data showing significant inhibition of prostaglandin synthesis in vitro.

The synthesis of 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxolane ring is typically achieved through cyclization reactions involving aldehydes or ketones under acidic or basic catalysis. The dimethoxyphenyl group is incorporated via Friedel-Crafts alkylation or other aromatic substitution reactions. Optimizing these synthetic routes is essential for achieving high yields and purity, which are critical for pharmaceutical applications.

From a medicinal chemistry perspective, 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione represents an excellent example of how structural modifications can enhance drug-like properties. The combination of electronic and steric effects from the dimethoxyphenyl group and the oxolane dione core creates a molecule with balanced physicochemical properties. This balance is essential for ensuring good oral bioavailability, tissue distribution, and metabolic clearance.

Current research is exploring derivatives of 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione to improve their pharmacological profiles further. By modifying substituents on the aromatic ring or introducing additional functional groups into the oxolane core, scientists aim to enhance potency, selectivity, and resistance to metabolic degradation. Such modifications are expected to yield novel therapeutic agents with improved clinical outcomes.

The potential applications of 3-(2,6-dimethoxyphenyl)oxolane-2,5-dione extend beyond anti-inflammatory therapy. Preliminary studies suggest that this compound may also exhibit antiviral and anticancer properties. Its ability to disrupt enzyme function suggests that it could interfere with viral replication or cancer cell proliferation pathways. Further investigation is needed to fully elucidate these potential therapeutic effects.

In conclusion,3-(2,6-dimethoxyphenyl)oxolane-2,5-dione (CAS No: 2229297-72-5) is a structurally interesting compound with significant pharmaceutical potential. Its unique combination of functional groups and heterocyclic core makes it a valuable scaffold for drug discovery. As research continues to uncover new applications and optimize synthetic methodologies,3-(2,6-dimethoxyphenyl)oxolane-2,5-dione is poised to play an important role in the development of next-generation therapeutics.